5-Bromo-7-chloro-2-methyl-1,3-benzoxazole

• IUPAC Name: 5-bromo-7-chloro-2-methyl-1,3-benzoxazole
• InChI: InChI=1S/C8H5BrClNO/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,1H3
• InChI Key: VCZVBVOJGPFUNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C(=CC(=C2)Br)Cl
• Molecular Formula: C8H5BrClNO
• Molecular Weight: 246.49 g/mol
• CAS RN: 1226070-17-2

Description

Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. They are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities.

Synthesis Analysis

Benzoxazole compounds were synthesized and confirmed by IR, 1H/13C-NMR, mass and screened for their in vitro antimicrobial activity. The presence of electron withdrawing groups improved the antimicrobial activity.

Molecular Structure Analysis

Benzoxazole is a bicyclic planar molecule. It is a fused bicyclic aromatic planar heterocycle containing benzene and a 1,3-oxazole ring structure.

Chemical Reactions Analysis

Benzoxazole derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery. The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzoxazole derivatives vary. For example, 2-Methylbenzoxazole has a refractive index n20/D 1.550 (lit.), boiling point 178 °C (lit.), melting point 5-10 °C (lit.), and density 1.121 g/mL at 25 °C (lit.).

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Biological Activities : The compound exhibits a broad substrate scope and functionalization, leading to diverse biological activities:
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Enzyme Inhibition Studies

• Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) : The presence of specific substituents on the benzoxazole ring influences inhibitory activity. For instance:
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Materials Science and Industrial Applications

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Chemical Biology and Bio-Applicability

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Antioxidant Studies

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Industrial and Research Use

Mechanism of Action

Target of Action

Benzoxazole derivatives have been known to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, and anticancer effects . Therefore, it can be inferred that 5-Bromo-7-chloro-2-methyl-1,3-benzoxazole may interact with various biological targets depending on its specific pharmacological activity.

Mode of Action

Benzoxazole derivatives are known to interact with their targets and cause changes that result in their observed pharmacological effects . The specific interactions and changes caused by 5-Bromo-7-chloro-2-methyl-1,3-benzoxazole would depend on its specific targets and the nature of its pharmacological activity.

Biochemical Pathways

Given the wide range of pharmacological activities exhibited by benzoxazole derivatives , it can be inferred that 5-Bromo-7-chloro-2-methyl-1,3-benzoxazole may affect multiple biochemical pathways. The downstream effects of these pathway alterations would depend on the specific targets and mode of action of the compound.

Result of Action

Based on the known pharmacological activities of benzoxazole derivatives , it can be inferred that the compound may have various effects at the molecular and cellular levels, depending on its specific targets and mode of action.

Safety and Hazards

2-Methylbenzoxazole has been classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. It’s important to handle it with appropriate safety measures.

Future Directions

Given the wide spectrum of pharmacological activities of benzoxazole derivatives, there is an increased demand to develop newer antimicrobial agents. They are also being explored for their potential in treating cancer.